![molecular formula C18H19NO4 B3898276 1-(1,3-benzodioxol-4-ylmethyl)-3-(2-methoxyphenoxy)azetidine](/img/structure/B3898276.png)
1-(1,3-benzodioxol-4-ylmethyl)-3-(2-methoxyphenoxy)azetidine
Overview
Description
1-(1,3-benzodioxol-4-ylmethyl)-3-(2-methoxyphenoxy)azetidine is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is also known as BMDAMPA and has been synthesized using various methods.
Mechanism of Action
BMDAMPA has been shown to inhibit the activity of certain enzymes, including topoisomerase II and acetylcholinesterase. It also activates the Nrf2/ARE pathway, which plays a role in the cellular response to oxidative stress. BMDAMPA has been found to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway.
Biochemical and Physiological Effects:
BMDAMPA has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and activation of the Nrf2/ARE pathway. It has also been found to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
BMDAMPA has several advantages for lab experiments, including its high potency and selectivity. However, it also has some limitations, including its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for research on BMDAMPA. One area of research is the development of more effective synthesis methods for BMDAMPA. Another area of research is the investigation of the potential therapeutic applications of BMDAMPA in other diseases, such as Huntington's disease and multiple sclerosis. Additionally, further studies are needed to determine the optimal dosage and toxicity of BMDAMPA in humans.
Scientific Research Applications
BMDAMPA has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to have anticancer activity by inhibiting the growth of cancer cells and inducing apoptosis. BMDAMPA has also been found to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
1-(1,3-benzodioxol-4-ylmethyl)-3-(2-methoxyphenoxy)azetidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO4/c1-20-15-6-2-3-7-16(15)23-14-10-19(11-14)9-13-5-4-8-17-18(13)22-12-21-17/h2-8,14H,9-12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTJATTMHHIFUEZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OC2CN(C2)CC3=C4C(=CC=C3)OCO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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